3-[(4-{[1-(3-methylphenyl)-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene]methyl}phenoxy)methyl]benzoic acid

• IUPAC Name: 3-[[4-[(E)-[1-(3-methylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C26H20N2O5S/c1-16-4-2-7-20(12-16)28-24(30)22(23(29)27-26(28)34)14-17-8-10-21(11-9-17)33-15-18-5-3-6-19(13-18)25(31)32/h2-14H,15H2,1H3,(H,31,32)(H,27,29,34)/b22-14+
• InChI Key: GOLRSTQXTYKIHL-HYARGMPZSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C(=CC3=CC=C(C=C3)OCC4=CC(=CC=C4)C(=O)O)C(=O)NC2=S
• Isomeric SMILES: CC1=CC(=CC=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)OCC4=CC(=CC=C4)C(=O)O)/C(=O)NC2=S
• Molecular Formula: C26H20N2O5S
• Molecular Weight: 472.5 g/mol

Description

The compound belongs to a class of organic compounds characterized by complex molecular structures that include multiple functional groups such as benzene rings, pyrimidinylidene units, and benzoic acid moieties. These compounds are of interest due to their potential applications in various fields such as materials science, pharmacology, and organic electronics.

Synthesis Analysis

The synthesis of complex organic compounds like the one described often involves multi-step chemical reactions, starting from simpler precursors. Techniques such as condensation reactions, alkylation, and reduction are commonly employed. For instance, the synthesis of liquid crystal intermediates from phenylphenol via methylation, acylation, haloform reaction, demethylation, alkylation condensation, and reduction illustrates a similar synthetic approach (Dou Qing, 2000).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using spectroscopic techniques like IR, 1H NMR, and MS. These techniques provide detailed information about the molecular framework and the spatial arrangement of atoms within the molecule. For azo-benzoic acids, spectroscopic analysis including UV–VIS absorption spectra and molecular structures optimized using density functional theory has been conducted to understand their structure in solution (T. Baul et al., 2009).

Chemical Reactions and Properties

The chemical behavior of such compounds under various conditions can reveal their reactivity and stability. For example, the bromination of pyrimidine-carboxylic acids and subsequent transformations to furo-[3,4-d]pyrimidines highlight the chemical versatility of pyrimidinyl-containing compounds (G. Zigeuner et al., 1976).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the applications and handling of these compounds. For example, crystal structures stabilized by various intermolecular interactions can influence the material's properties and its utility in specific applications (Nadir Ghichi et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity towards other chemicals, stability under different environmental conditions, and potential for participating in further chemical reactions, are key to harnessing these compounds for practical applications. The study of organotin(IV) complexes of aromatic carboxylic acids, for instance, offers insights into the reactivity and potential biological applications of these compounds (K. Shahid et al., 2005).